Cas no 1803871-67-1 (3,6-Difluoropyridine-2-carbonyl chloride)

• Product Name: 3,6-Difluoropyridine-2-carbonyl chloride
• CAS No: 1803871-67-1
• MF: C₆H₂ClF₂NO
• MW: 177.535987377167
• CID: 4905008
• Update Time: 2025-10-31

3,6-Difluoropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• FC=1C(=NC(=CC=1)F)C(=O)Cl
• 3,6-Difluoropyridine-2-carbonyl chloride

• Inchi： 1S/C6H2ClF2NO/c7-6(11)5-3(8)1-2-4(9)10-5/h1-2H
• InChI Key： NVHIPFJWNJAVGV-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=C(N=1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 3,6-Difluoropyridine-2-carbonyl chloride

Introduction to 3,6-Difluoropyridine-2-carbonyl chloride (CAS No. 1803871-67-1)

3,6-Difluoropyridine-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803871-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel drugs targeting complex diseases. The presence of both fluorine substituents and a carbonyl chloride functionality makes it a versatile building block for further chemical modifications, enabling the construction of intricate molecular architectures.

The fluorine atoms at the 3- and 6-positions of the pyridine ring introduce unique electronic and steric properties to the molecule. Fluorine is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a highly sought-after element in medicinal chemistry. In particular, the electron-withdrawing nature of fluorine can enhance the reactivity of adjacent functional groups, facilitating further derivatization. This characteristic is particularly valuable when designing molecules that require precise interactions with biological targets.

The carbonyl chloride (Cl-CO) group at the 2-position of the pyridine ring provides a highly reactive site for nucleophilic addition reactions. This functionality is commonly utilized in the formation of amides, esters, and other heterocyclic compounds. The electrophilic nature of the carbonyl carbon makes it an ideal acceptor for nucleophiles, allowing for rapid and efficient synthesis of complex structures. Such reactivity is essential in drug discovery pipelines where multiple steps are often required to achieve a target molecule.

In recent years, 3,6-Difluoropyridine-2-carbonyl chloride has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of interest is its application in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of fluorine substitution and a reactive carbonyl chloride group allows for the construction of potent inhibitors with high selectivity. For instance, studies have demonstrated its utility in generating inhibitors targeting tyrosine kinases, where fluorinated pyridines enhance binding to the ATP-binding pocket.

Another emerging application lies in the development of antiviral drugs. The structural motif present in 3,6-Difluoropyridine-2-carbonyl chloride has been incorporated into molecules designed to inhibit viral proteases and polymerases. The fluorine atoms contribute to improved pharmacokinetic properties, while the carbonyl chloride group enables facile introduction of additional pharmacophores necessary for optimal antiviral activity. Preliminary results from ongoing research suggest promising efficacy against several RNA viruses, highlighting the compound's potential as a scaffold for future antiviral therapies.

The agrochemical industry has also recognized the value of 3,6-Difluoropyridine-2-carbonyl chloride as a key intermediate. Fluorinated pyridines are increasingly used in crop protection agents due to their ability to enhance pest resistance and environmental stability. Researchers have leveraged this compound to synthesize novel herbicides and fungicides that exhibit improved performance while maintaining low toxicity profiles. The versatility of its reactivity allows chemists to fine-tune molecular properties such as solubility and bioavailability, ensuring effective delivery systems for agricultural applications.

The synthetic methodologies involving 3,6-Difluoropyridine-2-carbonyl chloride continue to evolve with advancements in green chemistry principles. Modern synthetic routes emphasize efficiency, sustainability, and minimal waste generation. For example, catalytic processes have been developed to maximize yield while reducing hazardous byproducts. These innovations align with global efforts to promote environmentally responsible chemical synthesis.

Future research directions may explore novel derivatives of 3,6-Difluoropyridine-2-carbonyl chloride that exhibit enhanced biological activity or improved pharmacokinetic profiles. Techniques such as computational modeling and high-throughput screening will likely play pivotal roles in identifying promising candidates for further development. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into viable therapeutic options.

In conclusion,3,6-Difluoropyridine-2-carbonyl chloride (CAS No. 1803871-67-1) represents a valuable tool in modern synthetic chemistry with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—comprising fluorinated pyridine rings and a reactive carbonyl chloride group—make it an indispensable intermediate for constructing complex molecules with desired biological activities. As research progresses, this compound will undoubtedly continue to contribute significantly to advancements in drug discovery and industrial chemistry.